N-(2-benzoyl-4-methylphenyl)-3-ethylsulfonylbenzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C23H21NO4S/c1-3-29(27,28)19-11-7-10-18(15-19)23(26)24-21-13-12-16(2)14-20(21)22(25)17-8-5-4-6-9-17/h4-15H,3H2,1-2H3,(H,24,26)
• InChI Key: YVCYAPYUKYSJIP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)C)C(=O)C3=CC=CC=C3
• Molecular Formula: C23H21NO4S
• Molecular Weight: 407.5 g/mol
• CAS No.: 898434-27-0

Description

N-(2-benzoyl-4-methylphenyl)-3-ethylsulfonylbenzamide is a useful research compound. Its molecular formula is C23H21NO4S and its molecular weight is 407.48. The purity is usually 95%.
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Scientific Research Applications

Advanced Materials Development

Benzamide derivatives have been utilized in the development of novel sulfonated thin-film composite nanofiltration membranes, demonstrating improved water flux for the treatment of dye solutions. These membranes offer enhanced surface hydrophilicity, which is crucial for water permeation and dye rejection during the filtration process, making them valuable in water treatment technologies (Yang Liu et al., 2012).

Pharmaceutical Research and Drug Development

Benzamide derivatives have shown a wide range of biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. For instance, certain celecoxib derivatives have exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, suggesting their potential as therapeutic agents (Ş. Küçükgüzel et al., 2013).

Organic Synthesis and Chemical Reactions

In organic chemistry, benzamide derivatives serve as key intermediates or reactants in the synthesis of complex molecules. For example, the palladium iodide catalyzed multicomponent carbonylative approaches have been applied to synthesize functionalized isoindolinone and isobenzofuranimine derivatives, showcasing the versatility of benzamide compounds in facilitating diverse chemical transformations (R. Mancuso et al., 2014).

Antimicrobial Agents

The synthesis of benzamide derivatives has led to compounds with significant antimicrobial activities. For instance, new acylthiourea derivatives have been tested against various bacterial and fungal strains, showing activity at low concentrations. This suggests the potential of benzamide derivatives as antimicrobial agents, which is crucial for developing new antibiotics in response to antibiotic resistance (Carmen Limban et al., 2011).